Cas no 80421-74-5 (2-(trifluoromethyl)-1H-Imidazole-5-methanol)

• Product Name: 2-(trifluoromethyl)-1H-Imidazole-5-methanol
• CAS No: 80421-74-5
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• CID: 1118087
• PubChem ID: 596822
• Update Time: 2025-04-20

2-(trifluoromethyl)-1H-Imidazole-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-1H-Imidazole-5-methanol
• Imidazole, 2-trifluoromethyl-5-hydroxymethyl-
• (2-(Trifluoromethyl)-1H-imidazol-5-yl)methanol
• 80421-74-5
• [2-(Trifluoromethyl)-1H-imidazol-5-yl]methanol #
• SQTNWNVQTBVLLT-UHFFFAOYSA-N

• Inchi： 1S/C5H5F3N2O/c6-5(7,8)4-9-1-3(2-11)10-4/h1,11H,2H2,(H,9,10)
• InChI Key： SQTNWNVQTBVLLT-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C(CO)N1)(F)F

Computed Properties

• Exact Mass: 166.03539727g/mol
• Monoisotopic Mass: 166.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.9Ų